Cas no 1173170-05-2 ((2E,6Z,8E)-2,6,8-Decatrienoyl Chloride)

• Product Name: (2E,6Z,8E)-2,6,8-Decatrienoyl Chloride
• CAS No: 1173170-05-2
• MF: C₁₀H₁₃ClO
• MW: 184.662622213364
• CID: 5734369
• Update Time: 2025-05-25

(2E,6Z,8E)-2,6,8-Decatrienoyl Chloride Chemical and Physical Properties

Names and Identifiers

• (2E,6Z,8E)-2,6,8-Decatrienoyl Chloride
• 2,6,8-Decatrienoyl chloride, (2E,6Z,8E)-

• Inchi： 1S/C10H13ClO/c1-2-3-4-5-6-7-8-9-10(11)12/h2-5,8-9H,6-7H2,1H3/b3-2+,5-4-,9-8+
• InChI Key： FBTUCSFLKYRTRG-IPKGEKJZSA-N
• SMILES： C(Cl)(=O)/C=C/CC/C=C\C=C\C

Experimental Properties

• Density: 1.009±0.06 g/cm3(Predicted)
• Boiling Point: 275.4±19.0 °C(Predicted)

Additional information on (2E,6Z,8E)-2,6,8-Decatrienoyl Chloride

Introduction to (2E,6Z,8E)-2,6,8-Decatrienoyl Chloride (CAS No. 1173170-05-2)

The compound (2E,6Z,8E)-2,6,8-Decatrienoyl Chloride, identified by the CAS number 1173170-05-2, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure featuring three double bonds in the trans configuration at positions 2E, 6Z, and 8E. The presence of these double bonds contributes to its distinct chemical properties and potential applications in various industries.

Recent studies have highlighted the importance of (2E,6Z,8E)-Decatrienoyl Chloride in the development of advanced materials and pharmaceuticals. Its ability to undergo various chemical reactions makes it a valuable intermediate in synthesis processes. For instance, researchers have explored its role in the creation of bioactive compounds that exhibit potential anti-inflammatory and antioxidant properties.

The structural uniqueness of this compound lies in its conjugated triene system. This system not only influences its physical properties but also plays a crucial role in its reactivity. The conjugation allows for efficient electron delocalization, which is essential in many chemical reactions. This feature has been leveraged in the synthesis of novel polymers and materials with enhanced mechanical and optical properties.

In terms of synthesis methods, recent advancements have focused on optimizing the production process of (2E,6Z,8E)-Decatrienoyl Chloride. Techniques such as catalytic hydrogenation and selective oxidation have been employed to achieve higher yields and better purity levels. These improvements are critical for its application in high-tech industries where precision and quality are paramount.

One of the most promising applications of this compound is in the field of biotechnology. Scientists have discovered that (2E,6Z,8E)-Decatrienoyl Chloride can serve as a precursor for bioactive molecules that target specific cellular pathways. For example, it has been used in the synthesis of compounds that inhibit certain enzymes involved in disease progression.

Moreover, the compound has shown potential in the development of eco-friendly materials. Its ability to form stable complexes with metal ions makes it a candidate for use in catalysis and environmental remediation technologies. Researchers are currently exploring its role in removing heavy metals from industrial wastewater through adsorption processes.

In conclusion,(2E,Z,E)-Decatrienoyl Chloride stands out as a versatile molecule with a wide range of applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research and development efforts. As scientific understanding deepens and new technologies emerge,CAS No. 1173170-05-2 is poised to play an even more significant role in advancing modern science and industry.